Cas no 158832-89-4 (spiroadamantane-2,1'-cyclopropane-3'-amine)
158832-89-4 structure
Product Name:spiroadamantane-2,1'-cyclopropane-3'-amine
CAS No:158832-89-4
MF:C12H19N
MW:177.28596329689
MDL:MFCD20547699
CID:5607768
PubChem ID:513035
Update Time:2023-11-24
spiroadamantane-2,1'-cyclopropane-3'-amine Chemical and Physical Properties
Names and Identifiers
-
- Spiro[cyclopropane-1,2'-tricyclo[3.3.1.13,7]decan]-2-amine
- EN300-8146782
- Spiro[cyclopropane-1,2'-tricyclo[3.1.1.1]decan]-2-amine
- Spiro[adamantane-2,1'-cyclopropan]-2'-amine
- spiro[adamantane-2,2'-cyclopropane]-1'-amine
- spiro[adamantane-2,1'-cyclopropane]-3'-amine
- 158832-89-4
- CHEMBL319309
- SCHEMBL497838
- spiroadamantane-2,1'-cyclopropane-3'-amine
-
- MDL： MFCD20547699
- Inchi： 1S/C12H19N/c13-11-6-12(11)9-2-7-1-8(4-9)5-10(12)3-7/h7-11H,1-6,13H2
- InChI Key： XJTIDXPZOZLYHF-UHFFFAOYSA-N
- SMILES： C12(C3CC4CC1CC(C4)C3)CC2N
Computed Properties
- Exact Mass: 177.151749610g/mol
- Monoisotopic Mass: 177.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 265.2±8.0 °C(Predicted)
- pka: 9.38±0.20(Predicted)
spiroadamantane-2,1'-cyclopropane-3'-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8146782-0.05g |
spiro[adamantane-2,1'-cyclopropane]-3'-amine |
158832-89-4 | 0.05g |
$1146.0 | 2023-09-02 | ||
| Enamine | EN300-8146782-0.1g |
spiro[adamantane-2,1'-cyclopropane]-3'-amine |
158832-89-4 | 0.1g |
$1200.0 | 2023-09-02 | ||
| Enamine | EN300-8146782-0.25g |
spiro[adamantane-2,1'-cyclopropane]-3'-amine |
158832-89-4 | 0.25g |
$1255.0 | 2023-09-02 | ||
| Enamine | EN300-8146782-0.5g |
spiro[adamantane-2,1'-cyclopropane]-3'-amine |
158832-89-4 | 0.5g |
$1309.0 | 2023-09-02 | ||
| Enamine | EN300-8146782-1.0g |
spiro[adamantane-2,1'-cyclopropane]-3'-amine |
158832-89-4 | 1g |
$1364.0 | 2023-05-26 | ||
| Enamine | EN300-8146782-2.5g |
spiro[adamantane-2,1'-cyclopropane]-3'-amine |
158832-89-4 | 2.5g |
$2671.0 | 2023-09-02 | ||
| Enamine | EN300-8146782-5.0g |
spiro[adamantane-2,1'-cyclopropane]-3'-amine |
158832-89-4 | 5g |
$3953.0 | 2023-05-26 | ||
| Enamine | EN300-8146782-10.0g |
spiro[adamantane-2,1'-cyclopropane]-3'-amine |
158832-89-4 | 10g |
$5863.0 | 2023-05-26 | ||
| Enamine | EN300-8146782-1g |
spiro[adamantane-2,1'-cyclopropane]-3'-amine |
158832-89-4 | 1g |
$1364.0 | 2023-09-02 | ||
| Enamine | EN300-8146782-5g |
spiro[adamantane-2,1'-cyclopropane]-3'-amine |
158832-89-4 | 5g |
$3953.0 | 2023-09-02 |
spiroadamantane-2,1'-cyclopropane-3'-amine Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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